p-chloro-N-(2-morpholinoethyl)-benzamide hydrochloride

• CAS No.: 64544-22-5
• Molecular Formula: C13H18Cl2N2O2
• Molecular Weight: 305.20 g/mol
• IUPAC Name: 4-chloro-N-(2-morpholin-4-ylethyl)benzamide;hydrochloride
• InChI: InChI=1S/C13H17ClN2O2.ClH/c14-12-3-1-11(2-4-12)13(17)15-5-6-16-7-9-18-10-8-16;/h1-4H,5-10H2,(H,15,17);1H
• InChI Key: KWZZINAWJBIANG-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCNC(=O)C2=CC=C(C=C2)Cl.Cl

Description

P-chloro-N-(2-morpholinoethyl)-benzamide hydrochloride is a useful research compound. Its molecular formula is C13H18Cl2N2O2 and its molecular weight is 305.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

13 G. of N-(2-aminoethyl)-morpholine are added dropwise to a solution of 17.5 g. of p-chlorobenzoyl chloride in 100 ml. of diethyl ether, with stirring and cooling with ice-water. After complete addition, the mixture is stirred for 2 hours at room temperature. The crystalline product is removed by filtration and washed with diethyl ether. 9.1 G. of p-chloro-N-(2-morpholinoethyl)-benzamide hydrochloride, melting point 207° C. to 208° C., are obtained after recrystallization from isopropanol.